Cas no 96428-50-1 (Ethyl 8-(benzyloxy)-2-methylimidazo[1,2-A]pyridine-3-carboxylate)

• Product Name: Ethyl 8-(benzyloxy)-2-methylimidazo[1,2-A]pyridine-3-carboxylate
• CAS No: 96428-50-1
• MF: C₁₈H₁₈N₂O₃
• MW: 310.347124576569
• MDL: MFCD06739215
• CID: 800299
• PubChem ID: 44382335
• Update Time: 2025-08-03

Ethyl 8-(benzyloxy)-2-methylimidazo[1,2-A]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-3-carboxylicacid, 2-methyl-8-(phenylmethoxy)-, ethyl ester
• 8-BENZYLOXY-2-METHYL-IMIDAZO[1,2-A]PYRIDINE-3-CARBOXYLIC ACID ETHYL ESTER
• ethyl 2-methyl-8-phenylmethoxyimidazo[1,2-a]pyridine-3-carboxylate
• Ethyl8-(benzyloxy)-2-methylH-imidazo[1,2-a]pyridine-3-carboxylate
• 2-carboethoxy-3-methyl-8-(phenylmethoxy)imidazo[1,2-a]pyridine
• 8-benzyloxy-3-ethoxycarbonyl-2-methylimidazo[1,2-a]pyridine
• Ethyl 8-(Benzyloxy)-2-methylimidazo[1,2-a]pyridine-3-carboxylate
• AK154698
• 2-carboethoxy-3-methyl-8-(phenylmethoxy)imidazo<1,2-a>pyridine
• AMPD00141
• RLYGWMBGMXQDQC-UHFFFAOYSA-N
• 4117AJ
• TRA0059597
• AM85989
• AB28885
• SY030034
• AX8026678
• AB0
• Ethyl 2-methyl-8-(phenylmethoxy)imidazo[1,2-a]pyridine-3-carboxylate (ACI)
• DS-8177
• AKOS024260740
• ethyl 8-(benzyloxy)-2-methylH-imidazo[1,2-a]pyridine-3-carboxylate
• MFCD06739215
• SCHEMBL15631933
• DTXSID70658613
• WDA42850
• Imidazo[1,2-a]pyridine-3-carboxylic acid, 2-methyl-8-(phenylmethoxy)-, ethyl ester
• CHEMBL169157
• DB-080427
• Ethyl8-(Benzyloxy)-2-methylimidazo[1,2-a]pyridine-3-carboxylate
• 96428-50-1
• Ethyl 8-(Benzyloxy)-2-methylimidazo[1 pound not2-a]pyridine-3-carboxylate
• Ethyl 8-(benzyloxy)-2-methylimidazo[1,2-A]pyridine-3-carboxylate

• MDL： MFCD06739215
• Inchi： 1S/C18H18N2O3/c1-3-22-18(21)16-13(2)19-17-15(10-7-11-20(16)17)23-12-14-8-5-4-6-9-14/h4-11H,3,12H2,1-2H3
• InChI Key： RLYGWMBGMXQDQC-UHFFFAOYSA-N
• SMILES： O=C(C1N2C(C(=CC=C2)OCC2C=CC=CC=2)=NC=1C)OCC

Computed Properties

• Exact Mass: 310.13200
• Monoisotopic Mass: 310.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.8
• XLogP3: 4.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: Almost insoluble (0.043 g/l) (25 º C),
• PSA: 52.83000
• LogP: 3.39840
• Vapor Pressure: No data available

Ethyl 8-(benzyloxy)-2-methylimidazo[1,2-A]pyridine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 8-(benzyloxy)-2-methylimidazo[1,2-A]pyridine-3-carboxylate

Ethyl 8-(benzyloxy)-2-methylimidazo[1,2-A]pyridine-3-carboxylate (CAS No. 96428-50-1): A Comprehensive Overview

Ethyl 8-(benzyloxy)-2-methylimidazo[1,2-A]pyridine-3-carboxylate, identified by its CAS number 96428-50-1, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic compound belongs to the imidazopyridine family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly its benzyloxy and methyl substituents, contribute to its unique chemical properties and biological interactions.

The imidazopyridine scaffold is a privileged structure in medicinal chemistry, frequently explored for its role in developing novel therapeutic agents. Ethyl 8-(benzyloxy)-2-methylimidazo[1,2-A]pyridine-3-carboxylate exemplifies the strategic use of functional groups to modulate pharmacokinetic and pharmacodynamic properties. The presence of the carboxylate moiety enhances solubility and binding affinity, while the benzyloxy group can influence metabolic stability and bioavailability.

In recent years, there has been growing interest in imidazopyridines due to their reported activities as kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The compound Ethyl 8-(benzyloxy)-2-methylimidazo[1,2-A]pyridine-3-carboxylate has been investigated for its potential in targeting various disease pathways. For instance, studies have suggested that derivatives of this molecule may interact with enzymes involved in cancer cell proliferation and survival.

The synthesis of Ethyl 8-(benzyloxy)-2-methylimidazo[1,2-A]pyridine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Key steps include condensation reactions to form the imidazopyridine core, followed by functionalization with the benzyloxy and methyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yield and purity.

The pharmacological profile of Ethyl 8-(benzyloxy)-2-methylimidazo[1,2-A]pyridine-3-carboxylate has been studied in vitro using various cell lines. Preliminary results indicate that this compound exhibits inhibitory effects on certain kinases, which are critical targets in oncology research. Additionally, its interaction with biological receptors has been explored, revealing potential applications in treating inflammatory disorders.

The chemical stability of Ethyl 8-(benzyloxy)-2-methylimidazo[1,2-A]pyridine-3-carboxylate under different storage conditions has also been evaluated. Stability studies demonstrate that the compound remains intact under controlled temperature and humidity levels, ensuring its suitability for further research and development. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been utilized to confirm the structural integrity of the compound.

The potential applications of Ethyl 8-(benzyloxy)-2-methylimidazo[1,2-A]pyridine-3-carboxylate extend beyond oncology. Researchers are investigating its role in developing treatments for infectious diseases and neurodegenerative disorders. The compound's ability to modulate key biological pathways makes it a versatile candidate for drug design. Collaborative efforts between academic institutions and pharmaceutical companies are ongoing to explore its full therapeutic potential.

In conclusion, Ethyl 8-(benzyloxy)-2-methylimidazo[1,2-A]pyridine-3-carboxylate (CAS No. 96428-50-1) is a promising compound with significant implications in pharmaceutical research. Its unique structural features and demonstrated biological activities position it as a valuable tool for developing novel therapeutic agents. Continued investigation into its mechanisms of action and synthetic optimization will further enhance its utility in addressing unmet medical needs.